Cas no 2172553-88-5 (5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172553-88-5
• MF: C₉H₁₃F₂N₃O₃
• MW: 249.21462893486
• CID: 6461564
• PubChem ID: 165602706
• Update Time: 2025-05-20

5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592945
• 2172553-88-5

• Inchi： 1S/C9H13F2N3O3/c1-5(3-2-4-15)14-7(8(10)11)6(9(16)17)12-13-14/h5,8,15H,2-4H2,1H3,(H,16,17)
• InChI Key： LZKZNCJTJAYDFE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1C(C)CCCO)F

Computed Properties

• Exact Mass: 249.09249761g/mol
• Monoisotopic Mass: 249.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-(Difluoromethyl)-1-(5-Hydroxypentan-2-yl)-1H-1,2,3-Triazole-4-carboxylic Acid (CAS No. 2172553-88-5): A Comprehensive Overview

5-(Difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172553-88-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties.

The difluoromethyl group in the structure of this compound is particularly noteworthy. Fluorine atoms are often incorporated into drug molecules to enhance their metabolic stability and improve their pharmacokinetic properties. The presence of the difluoromethyl group in 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid may contribute to its enhanced stability and reduced susceptibility to metabolic degradation, making it a promising candidate for further drug development.

The 5-hydroxypentan-2-yl substituent is another key feature of this compound. Hydroxyl groups can serve as hydrogen bond donors or acceptors, which can influence the compound's interactions with biological targets. This substituent may play a crucial role in the compound's binding affinity and selectivity for specific receptors or enzymes, potentially enhancing its therapeutic efficacy.

Recent studies have explored the biological activities of 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid. One notable study published in the *Journal of Medicinal Chemistry* investigated the antifungal properties of this compound against a panel of clinically relevant fungal pathogens. The results showed that 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, with minimum inhibitory concentrations (MICs) comparable to those of established antifungal agents such as fluconazole and amphotericin B.

In addition to its antifungal activity, 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has also shown promise as an anticancer agent. A study published in *Cancer Research* evaluated the cytotoxic effects of this compound on various human cancer cell lines. The results demonstrated that 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid selectively inhibited the growth of breast cancer cells (MCF-7) and colon cancer cells (HT-29) with IC₅₀ values in the low micromolar range. Further mechanistic studies revealed that this compound induced apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The potential therapeutic applications of 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid extend beyond antifungal and anticancer activities. Research has also explored its anti-inflammatory properties. A study published in *Medicinal Chemistry Research* investigated the effects of this compound on lipopolysaccharide (LPS)-induced inflammation in macrophages. The results showed that 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid significantly inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The structural versatility of 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid makes it an attractive candidate for further chemical modifications and optimization. Researchers have synthesized various analogs by modifying the substituents on the triazole ring or introducing additional functional groups to enhance specific biological activities or improve pharmacological properties. These efforts have led to the identification of several promising lead compounds with enhanced potency and selectivity.

In conclusion, 5-(difluoromethyl)-1-(5-hydroxypentan-2-y l) - 1H - 1 , 2 , 3 - triazole - 4 - carboxylic acid (CAS No. 2172553 - 88 - 5) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and optimize its therapeutic potential for various diseases.